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Introduction
Benzyloxyacetic acid, a versatile carboxylic acid featuring a benzyloxy group, serves as a

crucial intermediate in organic synthesis and pharmaceutical research. Its unique molecular

architecture allows for its integration into a wide array of complex molecules, making it a

valuable building block in the development of novel therapeutic agents, particularly in the

realms of anti-inflammatory and analgesic drugs. This technical guide provides an in-depth

overview of benzyloxyacetic acid, encompassing its chemical and physical properties,

detailed experimental protocols for its synthesis, and a summary of its known applications.

While the specific historical details of its discovery are not extensively documented, the

foundational context of its parent compound, benzoic acid, offers valuable perspective.

Historical Context: The Precedent of Benzoic Acid
The history of benzyloxyacetic acid is not well-documented in readily available literature.

However, the story of its structural relative, benzoic acid, is rich and dates back to the 16th

century. Nostradamus first described the dry distillation of gum benzoin in 1556, a process that

yielded benzoic acid.[1][2] Later, in 1832, Justus von Liebig and Friedrich Wöhler determined

the chemical structure of benzoic acid, a significant milestone in the development of organic

chemistry.[2][3] The antifungal properties of benzoic acid were discovered by Salkowski in

1875, which led to its use as a preservative.[2] This historical precedent with a closely related

aromatic carboxylic acid highlights the long-standing interest in this class of compounds for

both chemical and biological applications.
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Physicochemical Properties
Benzyloxyacetic acid is a colorless to light yellow liquid at room temperature.[4] Its key

physicochemical properties are summarized in the table below for easy reference.

Property Value Source

CAS Number 30379-55-6 [4][5][6][7][8][9][10][11]

Molecular Formula C9H10O3 [4][5][6][7][8][9][10]

Molecular Weight 166.17 g/mol [4][5][7][8][9]

Appearance Colorless to light yellow liquid [4]

Density 1.162 g/mL at 25 °C [4][8]

Boiling Point 137-139 °C at 0.6 mmHg [4][8]

Refractive Index n20/D 1.526 [4][8]

Melting Point 80-81 °C [6]

Experimental Protocols: Synthesis of
Benzyloxyacetic Acid
The most commonly cited method for the synthesis of benzyloxyacetic acid involves the

reaction of benzyl alcohol with an activated acetic acid derivative. A detailed experimental

protocol is provided below.

Synthesis from Benzyl Alcohol and Bromoacetic Acid
This procedure details the synthesis of benzyloxyacetic acid via the Williamson ether

synthesis, reacting the sodium salt of benzyl alcohol with bromoacetic acid.

Materials:

Benzyl alcohol

Sodium hydride (60% dispersion in mineral oil)
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Bromoacetic acid

Tetrahydrofuran (THF), anhydrous

Water

n-Hexane

Concentrated hydrochloric acid (12 M)

Diethyl ether

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate

Procedure:

Preparation of Sodium Benzyl Oxide: In a reaction vessel equipped with a magnetic stirrer

and under an inert atmosphere (e.g., nitrogen or argon), suspend sodium hydride (330

mmol) in anhydrous tetrahydrofuran (100 mL). Cool the suspension to 0 °C using an ice-

water bath.

Slowly add benzyl alcohol (375 mmol) to the cooled suspension over a period of 10 minutes.

Effervescence (hydrogen gas evolution) will be observed. Stir the mixture at 0 °C until the

gas evolution ceases, indicating the complete formation of sodium benzyl oxide.

Alkylation Reaction: While maintaining the temperature at 0 °C, add a solution of

bromoacetic acid (150 mmol) in anhydrous tetrahydrofuran (50 mL) to the reaction mixture

over 10 minutes.

Reaction Work-up: After the addition is complete, remove the ice bath and allow the reaction

mixture to stir at ambient temperature for 12 hours.

Quench the reaction by slowly adding a mixture of water (150 mL) and n-hexane (100 mL).

Separate the aqueous layer.
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Acidify the aqueous layer to a pH of approximately 1-2 by the dropwise addition of

concentrated hydrochloric acid (40 mL).

Extraction and Purification: Extract the acidified aqueous layer with diethyl ether (2 x 100

mL).

Combine the organic extracts and wash with brine (50 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield benzyloxyacetic acid.

Synthesis Workflow Diagram:

Preparation of Sodium Benzyl Oxide

Alkylation Work-up and Purification

Sodium Hydride
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Benzyl Alcohol

Anhydrous THF

Reaction Mixture

Bromoacetic Acid

Anhydrous THF Quench (Water/Hexane) Acidify (HCl) Extract (Diethyl Ether) Dry (MgSO4) Benzyloxyacetic Acid

Click to download full resolution via product page
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Caption: Workflow for the synthesis of benzyloxyacetic acid.

Applications in Drug Discovery and Organic
Synthesis
Benzyloxyacetic acid is a valuable building block in the development of more complex

molecules, particularly in the pharmaceutical industry.[4][12] Its utility stems from the presence

of both a carboxylic acid and a protected alcohol (as a benzyl ether), allowing for sequential

and selective chemical transformations.

Intermediate for Pharmaceuticals: It is frequently used in the synthesis of anti-inflammatory

and analgesic drugs.[4][12] The benzyloxyacetic acid moiety can be incorporated into

larger molecular scaffolds to modulate their pharmacological properties.

Organic Synthesis: The carboxyl group can be readily converted into other functional groups

such as esters, amides, and acid chlorides, providing a handle for further molecular

elaboration. The benzyl group serves as a stable protecting group for the alcohol, which can

be removed under specific conditions (e.g., hydrogenolysis) to reveal the free hydroxyl group

at a later stage of the synthesis.

Antisickling Agents: Derivatives of benzyloxyacetic acid have been investigated for their in

vitro activity as antisickling agents, suggesting potential therapeutic applications in sickle cell

disease.[13]

Conceptual Role in Drug Development:

The following diagram illustrates the conceptual role of benzyloxyacetic acid as a versatile

building block in the synthesis of a target drug molecule.
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Caption: Benzyloxyacetic acid as a key intermediate in drug synthesis.

Conclusion
Benzyloxyacetic acid is a compound of significant interest to researchers in organic synthesis

and medicinal chemistry. While its own history of discovery remains elusive, its utility as a

versatile building block is well-established. The availability of straightforward synthetic protocols

and its favorable physicochemical properties make it an attractive starting material for the

creation of complex and biologically active molecules. Further research into the biological

mechanisms of its derivatives may unveil new therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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